![molecular formula C21H27N3O7S2 B300419 2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide](/img/structure/B300419.png)
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide, also known as EMA401, is a small molecule drug that has gained attention in the scientific community for its potential as a treatment for chronic pain.
Mechanism of Action
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide acts as a selective inhibitor of the angiotensin II type 2 receptor (AT2R). The AT2R is expressed in the peripheral nervous system and has been shown to play a role in pain modulation. By inhibiting the AT2R, this compound reduces the transmission of pain signals in the nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. In addition, this compound has been shown to reduce the activation of glial cells, which play a role in pain signaling.
Advantages and Limitations for Lab Experiments
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide has several advantages for lab experiments. It is a small molecule drug, which makes it easy to synthesize and administer. In addition, it has been shown to be effective in preclinical models of pain, which makes it a promising candidate for further research.
One limitation of this compound is that it has only been tested in a limited number of clinical trials. In addition, its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in different types of pain.
Future Directions
There are several future directions for research on 2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide. One area of interest is the development of new formulations of the drug that can be administered in different ways, such as topical application or injection. In addition, further research is needed to understand the mechanism of action of this compound and its potential for use in different types of pain. Finally, more clinical trials are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide is synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 2-ethoxyaniline with methylsulfonyl chloride to form 2-ethoxy(methylsulfonyl)aniline. This compound is then reacted with 4-(4-morpholinylsulfonyl)phenylacetic acid to form this compound.
Scientific Research Applications
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide has been studied extensively for its potential as a treatment for chronic pain. It has been shown to be effective in preclinical models of neuropathic pain, inflammatory pain, and osteoarthritic pain. In addition, this compound has been shown to be effective in reducing pain in human clinical trials.
properties
Molecular Formula |
C21H27N3O7S2 |
---|---|
Molecular Weight |
497.6 g/mol |
IUPAC Name |
2-(2-ethoxy-N-methylsulfonylanilino)-N-(4-morpholin-4-ylsulfonylphenyl)acetamide |
InChI |
InChI=1S/C21H27N3O7S2/c1-3-31-20-7-5-4-6-19(20)24(32(2,26)27)16-21(25)22-17-8-10-18(11-9-17)33(28,29)23-12-14-30-15-13-23/h4-11H,3,12-16H2,1-2H3,(H,22,25) |
InChI Key |
CKPZZIVFZHAPAL-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)S(=O)(=O)C |
Canonical SMILES |
CCOC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.